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Compound of Interest

Compound Name: (S)-2-(benzyloxy)propanal

Cat. No.: B016046

Essential Safety and Handling Guide for (S)-2-
(benzyloxy)propanal

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with (S)-2-(benzyloxy)propanal (CAS
RN: 81445-44-5). The following procedures are designed to ensure a safe laboratory
environment by outlining necessary personal protective equipment (PPE), operational
protocols, and waste disposal plans.

(S)-2-(benzyloxy)propanal is a combustible liquid that is also air and heat-sensitive.[1] It
should be handled with care to avoid contact and inhalation.

Quantitative Data Summary
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Property Value Source
Molecular Formula C10H1202 [1112]
Molecular Weight 164.20 g/mol [1][2]
) Colorless to Light yellow clear
Physical State o [1]
liquid
- _ 54 °C / 0.05 mmHg; 90-93°C /
Boiling Point [1][3]
0.5mm
Flash Point 84 °C [1]
Purity >95.0% (GC) [1]
B ) -49.0 to -53.0 deg (c=1,
Specific Rotation [1]
CHCI3)
Storage Temperature Frozen (<0°C), under inertgas  [1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when handling (S)-2-(benzyloxy)propanal. The
minimum required PPE includes:

Eye and Face Protection: Chemical safety goggles are mandatory.[4] In situations with a
higher risk of splashing, a face shield should be worn in addition to goggles.[4]

o Hand Protection: Nitrile or neoprene gloves are recommended.[4] Ensure gloves are
compatible with the chemical and check for any signs of degradation during use.

o Body Protection: A laboratory coat must be worn and fully buttoned.[4] For procedures with a
higher risk of significant exposure, consider using a chemical-resistant apron.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid inhalation of vapors.[5][6]

Operational Plan: Step-by-Step Handling Procedure
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Adherence to a strict operational plan is crucial for the safe handling of (S)-2-
(benzyloxy)propanal.

1. Preparation:

* Read and understand the Safety Data Sheet (SDS) or available safety information for (S)-2-
(benzyloxy)propanal and any other chemicals being used.

o Ensure the work area, particularly the chemical fume hood, is clean and uncluttered.

» Verify that all necessary PPE is available and in good condition.

o Locate the nearest safety shower, eyewash station, and fire extinguisher before beginning
work.

2. Handling:

e Handle under an inert atmosphere (e.g., argon or nitrogen) as the compound is air-sensitive.
[11[7]

o Keep away from heat, sparks, open flames, and hot surfaces as it is a combustible liquid.[1]
No smoking is permitted in the handling area.

» Store the compound in a well-ventilated place and keep it cool.[1]

» Avoid contact with skin, eyes, and clothing.[5]

» Do not eat, drink, or smoke in the handling area.[4]

» Use only non-sparking tools.[6]

» Ground/bond the container and receiving equipment to prevent static discharge.[6]

3. Post-Handling:

e Wash hands and any exposed skin thoroughly with soap and water after handling is
complete.[4][5]

o Clean the work area and any equipment used.

e Return the chemical to its designated storage location, ensuring the container is tightly
closed and under an inert atmosphere.[1][5]

Disposal Plan

Chemical waste must be managed in accordance with institutional and regulatory guidelines.

o Waste Collection: Collect waste (S)-2-(benzyloxy)propanal and any contaminated materials
in a designated, properly labeled, and sealed container.
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» Container Management: The waste container must be made of a compatible material and
kept securely closed except when adding waste.[4] Store the waste container in a
designated satellite accumulation area within the laboratory.

» Disposal: Dispose of the contents and container at an approved waste disposal plant.[1] Do
not empty into drains.

Experimental Protocol Reference

The synthesis of (S)-2-(benzyloxy)propanal often involves the O-benzylation of ethyl (S)-
lactate to form ethyl (S)-2-(benzyloxy)propionate, followed by reduction.[7][8] These procedures
typically involve handling reagents such as sodium hydride, benzyl bromide, and
diisobutylaluminium hydride (DIBAL-H) under anhydrous conditions and an inert atmosphere,
requiring careful adherence to safety protocols for reactive chemicals.[7]
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Safe Handling Workflow for (S)-2-(benzyloxy)propanal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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